Cas no 1306911-10-3 (2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 1306911-10-3
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 4772888
• Update Time: 2025-11-01

2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H25N3O/c1-11-4-7-16(8-5-11)13(17)10-15-6-2-3-12(14)9-15/h11-12H,2-10,14H2,1H3
• InChI Key： FVCIXCCSFLDRRQ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC(C1)N)N1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 0.7
• Topological Polar Surface Area: 49.6

Additional information on 2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one: A Comprehensive Overview

The compound CAS No. 1306911-10-3, also known as 2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications.

The molecular structure of 2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one is characterized by a ketone group attached to a piperidine ring system. The presence of the amino group (-NH2) on the 3-position of one piperidine ring and the methyl group (-CH3) on the 4-position of the other piperidine ring introduces significant steric and electronic effects. These features not only influence the compound's physical properties but also play a crucial role in its biological activity.

Recent studies have highlighted the importance of such bicyclic structures in drug design. The ketone group serves as a reactive site, enabling the molecule to participate in various biochemical reactions. Additionally, the amino group provides nucleophilic character, which can interact with electrophilic centers in biological systems. This dual functionality makes the compound a valuable candidate for exploring novel therapeutic agents.

The synthesis of CAS No. 1306911-10-3 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized synthetic pathways to improve yield and purity, ensuring scalability for potential industrial applications. Key steps include nucleophilic substitution, cyclization reactions, and selective oxidation processes. These methods have been refined based on recent advancements in catalytic systems and green chemistry principles.

Pharmacological studies have demonstrated that this compound exhibits potent activity against various targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been extensively investigated. Recent findings suggest that it may serve as a lead compound for developing treatments for conditions such as anxiety disorders and chronic pain.

In addition to its pharmacological applications, 2-(3-Aminopiperidin-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one has shown promise in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials with tailored properties. Researchers are exploring its use in polymer synthesis and as a building block for supramolecular architectures.

The compound's stability under various environmental conditions has also been studied extensively. Its resistance to hydrolysis and oxidation makes it suitable for long-term storage and use in diverse environments. This stability is attributed to the electronic effects of the amino and methyl groups, which stabilize the molecule against reactive species.

In conclusion, CAS No. 1306911-10-3, or 2-(3-Aminopiperidin-1-yll)-l-(4-methylpi per idin-l-yll ethan-l-one, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and pharmacology, positions it as a key player in future research and development efforts.